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Compound of Interest

Compound Name: Thymine glycol

Cat. No.: B1216093 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of the chemical structure, properties, and

biological significance of thymine glycol, a critical DNA lesion resulting from oxidative

damage.

Chemical Structure and Isomerism
Thymine glycol, systematically named 5,6-dihydroxy-5,6-dihydrothymine, is a primary and

stable product of thymine oxidation in a biological environment.[1][2] Its formation disrupts the

planarity of the thymine ring, leading to significant structural distortions in the DNA double helix.

[3] The chemical formula for thymine glycol is C₅H₈N₂O₄, and it has a molar mass of 160.129

g·mol⁻¹.[2]

The saturation of the 5,6-double bond of the pyrimidine ring introduces chirality at the C5 and

C6 carbons. Consequently, thymine glycol can exist as four distinct stereoisomers: cis-

(5R,6S), cis-(5S,6R), trans-(5R,6R), and trans-(5S,6S).[4] The cis isomers are the predominant

forms found in DNA.[5] The specific stereoisomer can influence its biological processing,

including recognition and excision by DNA repair enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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